Cas no 180859-18-1 (Phenol, 2-(1H-tetrazol-1-yl)-)

Phenol, 2-(1H-tetrazol-1-yl)- structure
Phenol, 2-(1H-tetrazol-1-yl)- structure
Product Name:Phenol, 2-(1H-tetrazol-1-yl)-
CAS No:180859-18-1
MF:C7H6N4O
MW:162.148740291595
MDL:MFCD16653171
CID:1377692
PubChem ID:15496731
Update Time:2025-07-26

Phenol, 2-(1H-tetrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-(1H-tetrazol-1-yl)-
    • 2-(1H-1,2,3,4-tetrazol-1-yl)phenol
    • EN300-237336
    • A919716
    • MFCD16653171
    • SY040197
    • 2-(tetrazol-1-yl)phenol
    • 180859-18-1
    • SCHEMBL8109135
    • AKOS006336795
    • 2-(1H-tetrazol-1-yl)phenol
    • CS-0215355
    • F2158-0652
    • AC4853
    • 2-(1-Tetrazolyl)phenol
    • MDL： MFCD16653171
    • Inchi： 1S/C7H6N4O/c12-7-4-2-1-3-6(7)11-5-8-9-10-11/h1-5,12H
    • InChI Key： PTYXETGSZJKFDQ-UHFFFAOYSA-N
    • SMILES： OC1C=CC=CC=1N1C=NN=N1

Computed Properties

  • Exact Mass: 162.05428
  • Monoisotopic Mass: 162.05416083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 63.8Ų

Experimental Properties

  • PSA: 63.83

Phenol, 2-(1H-tetrazol-1-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM117249-1g
2-(1-Tetrazolyl)phenol
 180859-18-1 95%
1g
 $418 2023-03-06
eNovation Chemicals LLC
D697409-1g
2-(1-Tetrazolyl)phenol
 180859-18-1 95%
1g
 $425 2024-07-20
Enamine
EN300-237336-0.05g
2-(1H-1,2,3,4-tetrazol-1-yl)phenol
 180859-18-1 95%
0.05g
 $160.0 2024-06-19
Enamine
EN300-237336-0.1g
2-(1H-1,2,3,4-tetrazol-1-yl)phenol
 180859-18-1 95%
0.1g
 $238.0 2024-06-19
Enamine
EN300-237336-0.25g
2-(1H-1,2,3,4-tetrazol-1-yl)phenol
 180859-18-1 95%
0.25g
 $339.0 2024-06-19
Enamine
EN300-237336-0.5g
2-(1H-1,2,3,4-tetrazol-1-yl)phenol
 180859-18-1 95%
0.5g
 $535.0 2024-06-19
Enamine
EN300-237336-1.0g
2-(1H-1,2,3,4-tetrazol-1-yl)phenol
 180859-18-1 95%
1.0g
 $685.0 2024-06-19
Enamine
EN300-237336-2.5g
2-(1H-1,2,3,4-tetrazol-1-yl)phenol
 180859-18-1 95%
2.5g
 $1343.0 2024-06-19
Enamine
EN300-237336-5.0g
2-(1H-1,2,3,4-tetrazol-1-yl)phenol
 180859-18-1 95%
5.0g
 $1987.0 2024-06-19
Enamine
EN300-237336-10.0g
2-(1H-1,2,3,4-tetrazol-1-yl)phenol
 180859-18-1 95%
10.0g
 $2946.0 2024-06-19

Phenol, 2-(1H-tetrazol-1-yl)- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:180859-18-1)Phenol, 2-(1H-tetrazol-1-yl)-
Order Number:A919716
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:10
Price ($):214.0/642.0
Email:sales@amadischem.com

Phenol, 2-(1H-tetrazol-1-yl)- Related Literature

Related Categories

180859-18-1 (Phenol, 2-(1H-tetrazol-1-yl)-) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:180859-18-1)Phenol, 2-(1H-tetrazol-1-yl)-
A919716
Purity:99%/99%
Quantity:1g/5g
Price ($):214.0/642.0
Email